N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of thiadiazole derivatives often involves cyclization reactions of thiosemicarbazides or thiohydrazides in the presence of various catalysts. For instance, some compounds in the thiadiazole family are synthesized through reactions involving key intermediates such as thiosemicarbazide with phosphorus oxychloride, demonstrating the versatility of synthetic routes in accessing thiadiazole derivatives (Jun, 2009).
Molecular Structure Analysis
The molecular structure of thiadiazole derivatives, including N-substituted thiadiazoles, has been extensively studied using techniques such as X-ray crystallography, NMR, and IR spectroscopy. These studies reveal the molecular geometry, electronic structure, and intermolecular interactions crucial for their biological activity and material properties. For example, crystallographic analysis provides insights into the orientation of the thiadiazole ring and its interactions within the crystal lattice, contributing to the understanding of the compound's stability and reactivity (Dong et al., 2002).
Scientific Research Applications
Anthelmintic Properties
A simplified compound based on the structure of albendazole, which is a widely used anthelmintic, showed promise in in vitro studies against the nematode Toxocara canis. This study indicates the potential of derivatives of N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide in the discovery of novel anthelmintic agents, demonstrating lower cytotoxicity to human and animal cell lines than albendazole (Silva et al., 2022).
Antiepileptic Activity
Another study focused on the antiepileptic activity of a new amide derivative of valproic acid and 1,3,4-thiadiazole, showing significant antiepileptic effects in experimental models. This highlights the therapeutic potential of 1,3,4-thiadiazole derivatives in epilepsy treatment (Malygin, 2020).
Anti-Inflammatory and Analgesic Activities
Research on pyrimidine derivatives, including thiadiazole compounds, has demonstrated notable anti-inflammatory and analgesic activities. These findings suggest the applicability of thiadiazole derivatives in developing new anti-inflammatory and analgesic drugs (Sondhi et al., 2005).
Herbicidal Activity
A study on thiadiazolopyrimidine derivatives bearing a chiral S(−)-2-(4-chlorophenyl)-3-methylbutyric acid moiety reported moderate inhibitory activities against various weeds, indicating the potential for developing new herbicides from thiadiazole derivatives (Duan et al., 2010).
Safety and Hazards
properties
IUPAC Name |
N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3OS/c1-5-6-7-13(20)17-16-19-18-15(21-16)14-11(3)8-10(2)9-12(14)4/h8-9H,5-7H2,1-4H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQCNKLXHWJMCKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=NN=C(S1)C2=C(C=C(C=C2C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]pentanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.